Journal Name:Journal of Vacuum Science & Technology B
Journal ISSN:1071-1023
IF:1.4
Journal Website:http://avspublications.org/jvstb/
Year of Origin:1991
Publisher:
Number of Articles Per Year:231
Publishing Cycle:Bimonthly
OA or Not:Not
Study on Feasibility and Superiority of Preparing TiO2-Rich Burdens by Composite Agglomeration Process
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-21 , DOI: 10.1007/s11837-023-05998-x
Titanomagnetite concentrate is known for the difficulty of its sintering by traditional sintering process (TSP) because of a high content of TiO2. In this study, the feasibility study of blast furnace burden preparation was carried out by composite agglomeration process (CAP). The work in this study focuses on the effects of titanomagnetite concentrate ratio, composite basicity, and coke breeze dosage on agglomeration indexes of CAP. The calculation results of the pneumatics of sintered bed show that CAP optimizes the particle size distribution of the mixed feed and increases the voidage of the material layer, which improves the permeability index. Under the following experimental conditions (coke breeze dosage of 3.8 wt.%, pelletized feed proportion of 25%, and composite basicity of 1.76), a sintering yield of 73.60%, productivity of 1.58t·(m2 h), and RDI+3.15 of 76.76% have been achieved by CAP, which were 12.10%, 49.06%, and 16.71% higher than those by TSP, respectively. Under same conditions of composite basicity, agglomeration technical indexes of CAP are obviously better than those of TSP. CAP is an effective method to produce low-basicity sinter, which can reduce the proportion of acid pellets that cost more in blast furnace burden.
Detail
Dynamic Basic Oxygen Steelmaking Process and Its Industry Validation
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-25 , DOI: 10.1007/s11837-023-06003-1
The simulation of the basic oxygen steelmaking process was conducted, incorporating transient compositions, temperature, and weight of liquid steel and slag. The simulation utilized a 3-reactor model that considered the thermodynamics of chemical reactions and the kinetic limitations governed by mass transfer. Additionally, the kinetics of scrap dissolution were taken into account. To describe the different parts of the combined blown oxygen steelmaking converter (top and bottom), three interconnected adiabatic reactors were employed. The refining reactions of the basic oxygen steelmaking process were perceived using the macro programming facility of FactSage™ software. Based on the model, the scrap dissolution time was determined to be 510 s, 400 s, and 300 s for scrap radii of 0.25 m, 0.18 m, and 0.14 m, respectively. The model’s predictions aligned well with the plant data regarding the removal of carbon, silicon, and phosphorus with respect to blowing time.
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Microstructural Analysis of the Improved Strength–Ductility Combination in Titanium Alloy with Bi-modal Structure
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-26 , DOI: 10.1007/s11837-023-06013-z
Metastable β titanium alloy with bi-modal structure usually exhibits excellent Strength–ductility combination. However, the origin of this improved mechanical properties on the dislocation level has not been thoroughly investigated. An improved Strength–ductility combination is exhibited in a metastable β titanium alloy Ti-5Al-4Zr-8Mo-7V with bi-modal structure. High ultimate tensile strength (UTS) ~ 1390 MPa with considerable elongation ~ 10.2% is acquired. A novel core-shell structure in primary α was found for the first time to our knowledge during tensile deformation. High density of geometrically necessary dislocations consisting of pyramidal a + c type and a type dislocation is displayed in the hard-shell layer, while low density of statistically stored dislocations consisting of a type dislocation is exhibited in the core area. The improved ductility originates from this core-shell structure. The hard shell improves the plastic compatibility between soft primary α and hard transformed β matrix, which alleviates stress concentration and postpones crack nucleation along primary α phase (αp)/β matrix interface. Meanwhile, the soft core sustains uniform deformation effectively, which ensures the ductility. In addition, the origin of high strength is attributed to fine-scale α platelets (αs) with highly defected substructure.
Detail
An Image Catalogue of Micron- and Sub-micron-Sized Constrictions Fabricated with the Femtosecond Laser and Created with the AFM
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-06-12 , DOI: 10.1007/s11837-023-05917-0
In this article a series of constrictions in the micron and sub-micron range fabricated with the femtosecond laser on superconducting \({\mathrm{YBa}}_{2}{\mathrm{Cu}}_{3}{\mathrm{O}}_{7}\) thin films is scanned with an atomic force microscope (AFM). The AFM images of the resulting constrictions are depicted. The width of the constrictions fabricated range from 1.24 µm micron dimension to 812 nm in the sub-micron range. The laser ablation spot size or diameter is set at 15.8 µm for the femtosecond laser and the separation distance between the centers of the laser ablation spots is varied between (16–17) µm as a result generating the variable constriction widths for the different superconductive bridges. The images of the fabricated micron and sub-micron constrictions are shown as a catalogue in the article. The AFM images give the surface morphology, dimensions, and physical continuity of the fabricated constriction qubits. The I–V characteristics of the constrictions are measured and validate the electrical continuity and superconductivity of the fabricated constrictions.
Detail
Enhancement of H13 Tool Steel Performance for Die-Casting Process Components via Heat Treatment
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-06-26 , DOI: 10.1007/s11837-023-05945-w
In the present investigation, H13 tool steels were repeatedly exposed to thermal shock at 5000, 10,000, and 15,000 cycles, similar to actual industrial operations, using an in-house-built thermal shock fatigue cyclic (TSFC) treatment machine. The thermally shocked specimens were then subjected to a novel enhancement heat-treatment process using tempering and quenching techniques. All the TSFC-treated specimens and the enhanced heat-treated specimens were characterized by hardness, tensile, X-ray diffraction, microscopy, magnetic, and wear tests. The intriguing shifts in the values of hardness, mechanical properties, crystal structures, and crack initiations were observed before and after the enhancement heat-treatment process. Superior mechanical properties were obtained at 10,000 cycles of the TSFC H13 steel specimens where the crack initiation was also minimal. Loss in magnetic properties was also observed for TSFC H13 tool steel specimens. Interestingly, after the enhancement heat-treatment process, all the TSFC H13 steel specimens significantly recovered their mechanical properties. Thus, the present thermal fatigue cycles up to 15,000 cycles of 30 s at 670°C would be worthy of failure prediction. On the other hand, the novel enhancement heat-treatment process helped to recover the lost mechanical properties of the samples. Therefore, the present study will prolong the life of the die-casting components and significantly cut down the production cost.
Detail
Exploring a Sustainable Approach to Antioxidant Potential of Iron Oxide Nanoparticles Synthesized Using Citrus sinensis Peel Extract
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-12 , DOI: 10.1007/s11837-023-05977-2
The objective of this research paper is to investigate a simple, effective, and environmentally-friendly technique for synthesizing Fe2O3 nanoparticles using aqueous-based extract derived from the peels of Citrus sinensis fruit. The primary goal of this method is to produce Fe2O3 nanoparticles with potential antioxidant properties. The biological reducing and capping agents used for this process are the phytochemicals and bioactive compounds present in the aqueous extract of Citrus sinensis fruit peel. Ferrous sulfate was used as the precursor for the synthesis of the Fe2O3 nanoparticles, which were analyzed and characterized using XRD, SEM, EDX, FT-IR, TGA, and zeta potential. According to the findings, the Fe2O3 nanoparticles exhibited a crystalline and spherical structure, and their average size was 22 nm, and a value of – 56.5 mV. TGA spectra determined a weight loss of 36.61% in the nanoparticles in a temperature range of 200–600 °C, because of the thermal decomposition of biomolecules. The strength of the nanoparticles' antioxidant properties was evaluated using a DPPH and ABTS assay and determined to be robust. The maximum scavenging activity of 88–90% was observed at higher concentrations (100 µg/mL) of the nanoparticles. The findings of this research suggest that this eco-friendly synthesis of Fe2O3 nanoparticles from Citrus sinensis fruit peel extract is an efficient method that could potentially have a broad range of biomedical applications due to its antioxidant properties.
Detail
Improving Ni-Containing Sinter Indices by the Synergistic Utilization of Different Types of Limonitic Nickel Laterite
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-10 , DOI: 10.1007/s11837-023-05971-8
During sinter pot tests, Ni-containing sinter indices are greatly improved by the appropriate proportioning of different types of limonitic nickel laterite and application of sintering strengthening technology. After optimization, tumble index and productivity of Ni-containing sinter are increased by 27.17% and 20.62%, respectively, and solid fuel rate is reduced by 27.63% compared with the base case. In addition, the metallurgical performance is overall better with higher RI, similar RDI and narrower softening and melting drop intervals. The appropriate proportioning of different types of limonitic nickel laterite and the application of multi-force field strengthening technology contribute to the reduction of (MgO + Al2O3)/SiO2 mass ratio, further densification of sinter layer and extension of holding time of high temperature during sintering. Compared with the base case, sinter porosity is reduced from 48.92% to 20.18% and SFCA amount is increased from 8.78% to 27.12%. Much better quality Ni-containing sinter is consequently obtained.
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Influence of Hydration on the Micromechanical Properties of Silica Spicules from the Venus Flower Basket (Euplectella Aspergillum)
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-06 , DOI: 10.1007/s11837-023-05966-5
The spicules of the deep-sea sponge Euplectella aspergillum show exceptional mechanical properties due to their unique layered structure. In the present study, a systematic study utilizing in situ nanoindentation was conducted to understand the influence of water on the micromechanical properties of these spicules. The properties of the spicules were investigated in three conditions—dry state, after 24 h of exposure, and after 1 week of exposure with water. To isolate the effect of the architecture of the spicule, properties of the central core and layered regions of the spicule were probed separately. The results of nanoindentation revealed that the layered regions were significantly softer and more compliant than the central core of the spicule. The properties of the central core remained unchanged when exposed to water. On the other hand, layered regions showed a decrease in their stiffness and hardness. These effects were attributed to the hydrated nature of silica and plasticization of the organic interlayers, respectively. The present results provide insight into the role of the architecture of the spicule and its organic-inorganic constituents in determining its mechanical behavior in water environment.
Detail
Metallic Powder Synthesized by Ultrasound-Assisted Electrical Discharge: Parametric Optimization-Based iSIGHT Platform and Feasible Micro-fabrication Sintering
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-07-10 , DOI: 10.1007/s11837-023-05960-x
The ultrasound-assisted electrical discharge is a low-cost and simple-operating method to prepare raw metallic powder for sintering micro-components. The powder size distribution plays a role in the sintering performance and the mechanical property of as-sintered components. Electrical parameters (current, voltage and pulse width) and ultrasonic power govern the size distribution of powder. Based on the iSIGHT platform, the orthogonal experiment is designed to investigate the main effect and interaction effect of four main parameters on the average particle size (D50). It was found that pulse width, current and ultrasonic power have a significant impact on reducing the D50 value. Then, a regression equation was built to achieve the prediction of the D50 value. The multi-physical field sintering method was used to realize the solidification of the as-synthesized metallic powder. When the sintering temperature was 900°C, the nearly full-density (8.61 g/cm3 relative density: 96.73%) micro-cylinder parts were obtained with a high bonding force and good compression resistance due to the mixture of micron and nano-size powder. Nano-sized powder first occurred in low-temperature sintering, and the combination of powder became denser with increasing sintering temperature.
Detail
Manipulating Stable Superhydrophobicity on Aluminum Alloy via Electrodeposition with Enhanced Corrosion Resistance
Journal of Vacuum Science & Technology B ( IF 1.4 ) Pub Date: 2023-06-13 , DOI: 10.1007/s11837-023-05938-9
Anticorrosive coatings for corrosion protection on aluminum alloy remain challenges in high protection efficiency and stability with facile design. Here, a stable superhydrophobic film is successfully prepared on 5052 aluminum alloy (AA5052) by electrodeposition to enhance its corrosion resistance in 3.5 wt% NaCl solution. The contact angle reaches 157° at the electrodeposition voltage of 10 V. Electrochemical tests confirm that it can serve as a highly effective and stable coating for corrosion protection with an inhibition efficiency (η) of 99.1%. The charge transfer resistance of the coated Al alloy increases remarkably from 8.955 kΩ cm2 to 366.1 kΩ cm2. Besides, the superhydrophobic surface shows good stability when it is exposed to air and NaCl solution for a long time. After immersion for 12 days in 3.5 wt% NaCl solution, the superhydrophobic coating still exhibits a low corrosion current density of 3.309 × 10-7A/cm2. The synergy effects of the superhydrophobicity and the Ce3+ endow the coating with remarkably enhancing corrosion resistance. This facile strategy can provide new ideas for designing highly effective and stable anti-corrosion coatings on aluminum alloy.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENGINEERING, ELECTRICAL & ELECTRONIC 工程:电子与电气4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.40 0 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://jvstb.peerx-press.org/cgi-bin/main.plex